Cas no 2137087-66-0 (tert-butyl N-(1S)-1-4-(dimethylamino)phenyl-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1S)-1-4-(dimethylamino)phenyl-3-oxopropylcarbamate
• CAS No: 2137087-66-0
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 6360625
• PubChem ID: 165778257
• Update Time: 2025-10-25

tert-butyl N-(1S)-1-4-(dimethylamino)phenyl-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1S)-1-4-(dimethylamino)phenyl-3-oxopropylcarbamate
• 2137087-66-0
• EN300-1163685
• tert-butyl N-[(1S)-1-[4-(dimethylamino)phenyl]-3-oxopropyl]carbamate

• Inchi： 1S/C16H24N2O3/c1-16(2,3)21-15(20)17-14(10-11-19)12-6-8-13(9-7-12)18(4)5/h6-9,11,14H,10H2,1-5H3,(H,17,20)/t14-/m0/s1
• InChI Key： QOHSRDLZGZNJBT-AWEZNQCLSA-N
• SMILES： O(C(N[C@@H](CC=O)C1C=CC(=CC=1)N(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(1S)-1-4-(dimethylamino)phenyl-3-oxopropylcarbamate

tert-butyl N-(1S)-1-4-(dimethylamino)phenyl-3-oxopropylcarbamate: A Comprehensive Overview

The compound tert-butyl N-(1S)-1-4-(dimethylamino)phenyl-3-oxopropylcarbamate, identified by the CAS number 2137087-66-0, is a complex organic molecule with significant applications in the field of organic chemistry and drug development. This compound is characterized by its unique structure, which includes a tert-butyl group, a dimethylamino substituent, and a carbamate functional group. These structural features contribute to its versatility in various chemical reactions and its potential as an intermediate in the synthesis of bioactive compounds.

Recent studies have highlighted the importance of tert-butyl N-(1S)-1-4-(dimethylamino)phenyl-3-oxopropylcarbamate in the development of novel therapeutic agents. Its ability to act as a chiral auxiliary has been extensively explored, enabling the synthesis of enantiomerically enriched compounds, which are crucial in the pharmaceutical industry. The dimethylamino group, located on the aromatic ring, plays a pivotal role in modulating the electronic properties of the molecule, making it an attractive candidate for use in asymmetric catalysis and enantioselective synthesis.

The synthesis of tert-butyl N-(1S)-1-4-(dimethylamino)phenyl-3-oxopropylcarbamate involves a multi-step process that typically begins with the preparation of the corresponding amino alcohol. This is followed by carbamate formation using tert-butyl chloroformate under controlled conditions. The stereochemistry at the chiral center is carefully controlled to ensure high enantiomeric purity, which is essential for its application in asymmetric synthesis.

In terms of applications, this compound has been utilized as a building block in the construction of bioactive molecules, including peptide mimetics and enzyme inhibitors. Its role as a chiral auxiliary has been particularly significant, as it allows for the efficient synthesis of complex molecules with high optical purity. Recent research has also explored its potential in materials science, where its unique properties may contribute to the development of advanced polymers and coatings.

The CAS number 2137087-66-0 serves as a unique identifier for this compound, facilitating its identification and tracking in scientific databases and regulatory systems. This ensures that researchers can easily access information about its properties, synthesis, and applications, promoting collaboration and innovation within the scientific community.

In conclusion, tert-butyl N-(1S)-1-4-(dimethylamino)phenyl-3-oxopropylcarbamate is a versatile and valuable compound with wide-ranging applications in organic chemistry and drug development. Its unique structure and chiral properties make it an essential tool for researchers seeking to synthesize complex molecules with high enantiomeric purity. As ongoing research continues to uncover new applications and optimize its synthesis, this compound will undoubtedly play an increasingly important role in advancing scientific knowledge and technological innovation.